Cas no 699012-36-7 ((-)-Adenosine 3'-monophosphate hydrate)

(-)-Adenosine 3'-monophosphate hydrate structure
699012-36-7 structure
Product Name:(-)-Adenosine 3'-monophosphate hydrate
CAS No:699012-36-7
MF:C10H16N5O8P
MW:365.2365026474
CID:974376
PubChem ID:71317374
Update Time:2025-04-19

(-)-Adenosine 3'-monophosphate hydrate Chemical and Physical Properties

Names and Identifiers

    • (-)-adenosin-3'-phosphorsaeure hydrat 99
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate,hydrate
    • Adenosine 3'-Monophosphate Hydrate
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate;hydrate
    • adenosine 3-monophosphate hydrate
    • 699012-36-7
    • {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy}phosphonic acid hydrate
    • (-)-Adenosine 3'-monophosphate hydrate
    • Inchi: 1S/C10H14N5O7P.H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)21-10)22-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);1H2
    • InChI Key: HAWIDQLWSQBRQS-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC1C(CO)OC(C1O)N1C=NC2C(N)=NC=NC1=2.O

Computed Properties

  • Exact Mass: 365.07400
  • Monoisotopic Mass: 365.07364948g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 187Ų

Experimental Properties

  • Density: 2.32
  • Melting Point: 210 °C (dec.)(lit.)
  • Boiling Point: 815.453°C at 760 mmHg
  • Flash Point: 446.97°C
  • Refractive Index: -43 ° (C=1, H2O)
  • PSA: 205.11000
  • LogP: -1.34610
  • Merck: 157

(-)-Adenosine 3'-monophosphate hydrate Security Information

  • Safety Instruction: S22; S24/25
  • RTECS:AU7480320
  • Storage Condition:Cold storage

(-)-Adenosine 3'-monophosphate hydrate Pricemore >>

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